Cas no 121911-71-5 (5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol)

• Product Name: 5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
• CAS No: 121911-71-5
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 822413
• Update Time: 2026-04-29

5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(5-phenyl-1H-pyrazol-3-yl)phenol
• 5-METHYL-2-(3-PHENYL-1H-PYRAZOL-5-YL)PHENOL
• VX770
• VX-770
• UITPHBJALGIKSW-UHFFFAOYSA-N
• 5-Methyl-2-(5-phenyl-2H-pyrazol-3-yl)-phenol
• Phenol, 5-methyl-2-(5-phenyl-1H-pyrazol-3-yl)-

• Inchi： InChI=1S/C16H14N2O/c1-11-7-8-13(16(19)9-11)15-10-14(17-18-15)12-5-3-2-4-6-12/h2-10,19H,1H3,(H,17,18)
• InChI Key： UITPHBJALGIKSW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C2=NNC(=C2)C3=CC=CC=C3)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.213
• Melting Point: 177 ºC